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Compound of Interest

Compound Name:
2-Bromo-3,6-

dichlorobenzaldehyde

CAS No.: 1114809-26-5

Cat. No.: B1446533

Get Quote

Introduction & Structural Context
2-Bromo-3,6-dichlorobenzaldehyde (CAS: 1114809-26-5) is a penta-substituted benzene

derivative.[1][2] Its high degree of halogenation creates a unique electronic and steric

environment, making regiochemical assignment challenging but critical. In drug development,

this molecule serves as a scaffold for fusing heterocyclic rings; misidentification of the halogen

positions (regioisomerism) can lead to dead-end synthetic routes.

The Core Challenge
The primary difficulty lies in distinguishing the target molecule from its isomers (e.g., 2-bromo-

3,5-dichloro- or 2-bromo-4,5-dichlorobenzaldehyde).[1][2] Standard 1H NMR alone is

insufficient without a logical analysis of coupling constants and Nuclear Overhauser Effects

(NOE), as all isomers possess distinct proton environments.
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Before wet-lab analysis, we establish the expected spectral signature based on substituent

effects.[2]

Substituent Increment Analysis (1H NMR)
We analyze the benzene ring with the aldehyde carbon defined as C1.

C1: Formyl group (-CHO)[1][2]

C2: Bromine (-Br)[2][3]

C3: Chlorine (-Cl)[1][2]

C4: Proton (H4)

C5: Proton (H5)

C6: Chlorine (-Cl)[1][2]

Predicted Coupling: The protons at C4 and C5 are adjacent. They constitute an AB spin system

(or AX depending on the shift difference).

Multiplicity: Two doublets.

Coupling Constant (

): Expect 8.0 – 9.0 Hz (characteristic of ortho coupling).[2]

Note: This immediately rules out isomers with meta (J ~2 Hz) or para (J ~0 Hz) protons.[2]

Predicted Chemical Shifts (δ):

H4: Para to the electron-withdrawing Aldehyde (-CHO) and ortho to Chlorine.[1][2] The para-

CHO effect causes significant deshielding.

Prediction:δ 7.6 – 7.8 ppm

H5: Meta to Aldehyde, but ortho to Chlorine and para to Bromine.[2]
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Prediction:δ 7.4 – 7.6 ppm

Aldehyde Proton:

Prediction:δ 10.3 – 10.5 ppm (Singlet).[2]

Spectroscopic Analysis & Protocols
Mass Spectrometry (MS): The Halogen Fingerprint
The presence of one Bromine and two Chlorines creates a distinctive isotopic envelope due to

the natural abundance of

(approx 1:1) and

(approx 3:1).[2]

Protocol: Acquire High-Resolution Mass Spectrometry (HRMS) data using ESI+ or EI

ionization.[1][2] Focus on the molecular ion cluster

.

Isotope Pattern Verification Table:

Ion Mass Composition
Relative Intensity
(Approx)

Diagnostic Value

| M |

| 100% | Base Peak | | M+2 |

+

| ~163% | Highest Peak (Due to Br + 2Cl overlap) | | M+4 |

+

| ~75% | Significant abundance | | M+6 |

| ~11% | Small but visible |
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Self-Validating Logic: If the M+2 peak is not significantly higher than the M peak (approx 1.6x),

the stoichiometry of 1Br + 2Cl is incorrect.

Infrared Spectroscopy (IR)
Protocol: Prepare a KBr pellet or use ATR-FTIR on the solid sample.[2]

C=O Stretch: Look for a strong, sharp band at 1680–1700 cm⁻¹.[2] The conjugation with the

benzene ring and the ortho-halogens will slightly lower the frequency compared to non-

conjugated aldehydes.

C-X Stretch: Strong bands in the 600–800 cm⁻¹ region confirm the presence of heavy

halogens (C-Cl and C-Br).

Nuclear Magnetic Resonance (NMR) - The Definitive
Proof
This is the critical step to determine regiochemistry.

Experiment A: 1H NMR (Proton)
Observation:

Aldehyde: Singlet at ~10.4 ppm.

Aromatic Region: Two doublets with

.

Logical Gate:

If

(Meta)

REJECT (Indicates 2-Br-3,5-Cl isomer).[2]

If Singlets (Para)

REJECT (Indicates 2-Br-4,5-Cl isomer).[1][2]
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If

(Ortho)

PROCEED (Consistent with 2-Br-3,6-Cl).[2]

Experiment B: 1D NOE / 2D NOESY (Regiochemistry
Confirmation)
This is the "Smoking Gun" experiment.

Hypothesis: In 2-Bromo-3,6-dichlorobenzaldehyde, the aldehyde group at C1 is flanked by

Bromine at C2 and Chlorine at C6.[1][2]

Consequence: There are NO protons ortho to the aldehyde group.

Expected Result: Irradiation of the aldehyde proton (~10.4 ppm) should show zero NOE

enhancement of the aromatic signals.

Contrast with Isomers:

If the structure were 2-Bromo-3,4-dichlorobenzaldehyde, a proton would exist at C6 (ortho to

CHO).[1][2] Irradiation of CHO would show a strong NOE to the H6 doublet.

Visualizing the Elucidation Logic
The following diagram illustrates the decision matrix used to confirm the structure and rule out

isomers.
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Caption: Logical decision tree for distinguishing 2-Bromo-3,6-dichlorobenzaldehyde from its

regioisomers.

Synthesis Validation
To ensure the trustworthiness of the material, the synthesis route provides chemical context.

Route: Hydrolysis of 2-bromo-3,6-dichlorobenzyl bromide or oxidation of 2-bromo-3,6-

dichlorotoluene.[1][2][4]

Validation: If the starting material (e.g., 2-bromo-3,6-dichlorotoluene) is commercially

sourced and certified, the retention of the halogen pattern during oxidation (which does not

typically cause migration) supports the structural assignment.

Summary of Key Data Points
Parameter Value / Characteristic

Molecular Formula

C

H

BrCl

O

Molecular Weight 253.91 g/mol

1H NMR (DMSO-d6) ~10.4 (s, 1H), 7.8 (d, 1H), 7.6 (d, 1H)

Coupling Constant Hz (Ortho)

NOE Signal None between CHO and Ar-H

Appearance Solid (typically off-white to pale yellow)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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